Cas no 477858-04-1 (3-(4-Chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxamide)

• Product Name: 3-(4-Chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxamide
• CAS No: 477858-04-1
• MF: C₁₈H₁₂Cl₃NOS₂
• MW: 428.782979011536
• CID: 5741350
• PubChem ID: 2767966
• Update Time: 2023-11-11

3-(4-Chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 11P-566S
• 3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-methylsulfanylthiophene-2-carboxamide
• 477858-04-1
• 3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxamide
• AKOS005078954
• 3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylsulfanyl)-2-thiophenecarboxamide
• 2-Thiophenecarboxamide, 3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylthio)-
• 3-(4-Chlorophenyl)-N-(3,4-dichlorophenyl)-5-(methylsulfanyl)thiophene-2-carboxamide

• Inchi： 1S/C18H12Cl3NOS2/c1-24-16-9-13(10-2-4-11(19)5-3-10)17(25-16)18(23)22-12-6-7-14(20)15(21)8-12/h2-9H,1H3,(H,22,23)
• InChI Key： CEXRXVCXEMBSCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(NC1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 426.942589g/mol
• Monoisotopic Mass: 426.942589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 492.0±45.0 °C(Predicted)
• pka: 10.24±0.70(Predicted)